Cas no 22808-03-3 (Thiophene, 3,4-bis(1,1-dimethylethyl)-)

• Product name: Thiophene, 3,4-bis(1,1-dimethylethyl)-
• CAS No: 22808-03-3
• MF: C₁₂H₂₀S
• MW: 196.3522
• CID: 1411899
• PubChem ID: 34834

Thiophene, 3,4-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3,4-bis(1,1-dimethylethyl)-
• 3,4-ditert-butylthiophene
• 3,4-ditert-butyl-thiophene
• 3,4-Di-tert-butyl-thiophene
• SCHEMBL50659
• AKOS006318784
• DTXSID30275108
• 3,4-di-t-butylthiophene
• 3,4-di-tert-butylthiophene
• 22808-03-3

• Inchi： InChI=1S/C12H20S/c1-11(2,3)9-7-13-8-10(9)12(4,5)6/h7-8H,1-6H3
• InChI Key： MVJIADFSQHXQBL-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CSC=C1C(C)(C)C

Computed Properties

• Exact Mass: 196.1287
• Monoisotopic Mass: 196.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0